Cas no 151378-81-3 (Z-D-Ala-NH2)

Z-D-Ala-NH2 structure
Z-D-Ala-NH2 structure
Product Name:Z-D-Ala-NH2
CAS No:151378-81-3
MF:C11H14N2O3
MW:222.240462779999
MDL:MFCD00237324
CID:99720
PubChem ID:6950969
Update Time:2025-04-18

Z-D-Ala-NH2 Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[(1R)-2-amino-1-methyl-2-oxoethyl]-, phenylmethyl ester
    • Z-D-Ala-NH2
    • Z-D-Ala-NH?
    • Z-D-ALANINE AMIDE
    • (2R)-2-(benzyloxycarbonylamino)propionamide
    • benzyl [(1R)-2-amino-1-methyl-2-oxoethyl]carbamate
    • benzyl R-(2-amino-1-methyl-2-oxoethyl)carbamate
    • Cbz-D-Ala-NH2
    • CBZ-D-ALANINAMIDE
    • D-Z-Alanine amide
    • Z-D-ALANINE-NH2
    • N-[(1R)-2-Amino-1-methyl-2-oxoethyl]carbamic acid phenylmethyl ester
    • N-Cbz-D-alanine amide
    • N-Benzyloxycarbonyl-D-alaninamide
    • N-ALPHA-CARBOBENZOXY-D-ALANINE AMIDE
    • Z-D-alanine amide≥ 98% (HPLC)
    • Carbamic acid, N-[(1R)-2-amino-1-methyl-2-oxoethyl]-, phenylmethyl ester
    • AKOS025289444
    • Benzyl (R)-(1-amino-1-oxopropan-2-yl)carbamate
    • 151378-81-3
    • DS-7549
    • CS-0158249
    • J-008806
    • MFCD00237324
    • benzyl N-[(2R)-1-amino-1-oxopropan-2-yl]carbamate
    • FD21111
    • SCHEMBL2627373
    • CTZZSWNVVFTJRN-MRVPVSSYSA-N
    • benzyl[(1r)-2-amino-1-methyl-2-oxoethyl]carbamate
    • BENZYL N-[(1R)-1-CARBAMOYLETHYL]CARBAMATE
    • EN300-4605093
    • Z-D-Ala-NH
    • MDL: MFCD00237324
    • Inchi: 1S/C11H14N2O3/c1-8(10(12)14)13-11(15)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,12,14)(H,13,15)/t8-/m1/s1
    • InChI Key: CTZZSWNVVFTJRN-MRVPVSSYSA-N
    • SMILES: O(C(N[C@@H](C(N)=O)C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.10000
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • Density: 1.199±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 132-134 ºC
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 81.42000
  • LogP: 1.87780

Z-D-Ala-NH2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Z-D-Ala-NH2 Production Method

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